Cas no 5329-14-6 (Amidosulfuric Acid[CRM])

• Product Name: Amidosulfuric Acid[CRM]
• CAS No: 5329-14-6
• MF: H₃NO₃S
• MW: 97.0937187671661
• MDL: MFCD00011603
• CID: 45709
• PubChem ID: 24871761
• Update Time: 2026-03-31

Amidosulfuric Acid[CRM] Chemical and Physical Properties

Names and Identifiers

• Amidosulfuric acid
• ACETO ACID
• AMIDOSULFONIC ACID
• AMINOSULFONIC ACID
• BETZ 0254
• SULFAMIDIC ACID
• SULFAMINIC ACID
• SULPHAMIC ACID
• aminosulfuricacid
• Imidosulfonic acid
• Jumbo
• Kyselina amidosulfonova
• Kyselina sulfaminova
• kyselinaamidosulfonova(czech)
• kyselinasulfaminova(czech)
• sulfamic
• sulphamidic acid
• Sulfamic acid
• Aminosulfonic acid,sulphamic acid
• Amino?sulfonic acid
• nitrilosulphonic acid
• Amidosulfuric Acid[CRM]
• phthalic anhydride

• MDL： MFCD00011603
• Inchi： 1S/H3NO3S/c1-5(2,3)4/h(H3,1,2,3,4)
• InChI Key： IIACRCGMVDHOTQ-UHFFFAOYSA-N
• SMILES： NS(=O)(=O)O

Computed Properties

• Exact Mass: 96.98340
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.6

Experimental Properties

• Color/Form: White crystal, odorless and tasteless. [1]
• Density: 2,12 g/cm3
• Melting Point: 215-225 °C (dec.) (lit.)
• Boiling Point: -520.47°C (estimate)
• Refractive Index: 1.553
• PH: 1.2 (10g/l, H2O)
• Solubility: water: soluble213g/L at 20°C
• Water Partition Coefficient: 146.8 g/L (20 ºC)
• Stability/Shelf Life: Stable.
• PSA: 88.77000
• LogP: 0.52900
• Solubility: Soluble in water and liquid ammonia, insoluble in ethanol and ether, slightly soluble in methanol. [7]
• Merck: 14,8921

Amidosulfuric Acid[CRM] Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H412
• Warning Statement： P273,P305+P351+P338
• Hazardous Material transportation number：UN 2967 8/PG 3
• WGK Germany：1
• Hazard Category Code： 36/38-52/53
• Safety Instruction： S26-S28-S61-S28A
• RTECS：WO5950000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Toxicity：MLD orally in rats: 1.6 g/kg (Ambrose)
• Safety Term：8
• Packing Group：III
• Risk Phrases：R36/38; R52/53

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Other non-metal organides Other non-metal oxides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds Acid
• Material Chemicals Electrical Materials
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Amidosulfuric Acid[CRM]

Amidosulfuric Acid[CRM] and Its Significance in Modern Chemical Research

Amidosulfuric Acid[CRM], with the CAS number 5329-14-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This high-purity reference material (CRM) has garnered attention due to its unique chemical properties and potential applications in various scientific domains. The compound's structure, which combines amide and sulfonic acid functionalities, makes it a versatile tool for researchers exploring new synthetic pathways and biochemical interactions.

The< strong> CAS number 5329-14-6 provides a unique identifier for Amidosulfuric Acid[CRM], ensuring precise classification and differentiation in laboratory settings. This specificity is crucial for maintaining consistency in experimental protocols, particularly in analytical chemistry and drug development. The high-purity nature of this CRM grade underscores its suitability for demanding applications where impurities could compromise results.

In recent years, Amidosulfuric Acid[CRM] has been increasingly utilized in the synthesis of complex molecules. Its amide group serves as a reactive site for nucleophilic substitutions, while the sulfonic acid moiety enhances solubility in polar solvents. These characteristics make it an invaluable intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Researchers have leveraged these properties to develop novel compounds with enhanced biological activity, contributing to advancements in medicinal chemistry.

The role of Amidosulfuric Acid[CRM] in biochemical research has also been highlighted by its use as a substrate in enzyme studies. The compound's ability to interact with proteases and other enzymes has provided insights into enzyme mechanisms and substrate specificity. Such studies are pivotal for understanding disease pathways and designing targeted therapeutics. For instance, recent work has demonstrated its utility in probing the activity of sulfatase enzymes, which are implicated in various metabolic disorders.

Furthermore, the< strong> high-purity reference material nature of Amidosulfuric Acid[CRM] ensures reliability across different research projects. Analytical laboratories often use such materials to calibrate instruments and validate methodologies. The consistency provided by CRMs like this one is essential for generating reproducible data, which is critical for peer-reviewed publications and regulatory submissions. The compound's stability under various storage conditions further enhances its appeal as a standard reference.

Emerging applications of Amidosulfuric Acid[CRM] extend to materials science, where its chemical properties enable the development of advanced polymers and coatings. The sulfonic acid group facilitates ionic interactions, making it possible to engineer materials with specific functionalities such as water repellency or enhanced conductivity. These innovations are particularly relevant in sustainable technology, where efficient material design plays a key role.

The intersection of chemistry and biotechnology has also seen significant contributions from Amidosulfuric Acid[CRM]. Researchers have employed this compound in the synthesis of chiral auxiliaries, which are essential for asymmetric catalysis—a process vital for producing enantiomerically pure drugs. The precision offered by this CRM ensures that synthetic pathways remain efficient and scalable, reducing the environmental impact associated with pharmaceutical manufacturing.

In conclusion, Amidosulfuric Acid[CRM] (CAS no.< strong>5329-14-6) represents a cornerstone in modern chemical research. Its multifaceted applications span pharmaceuticals, biochemical studies, materials science, and beyond. The compound's unique structural features continue to inspire innovative research, driving progress across multiple scientific disciplines. As methodologies evolve, the demand for high-quality reference materials like this one is expected to grow, solidifying its importance in both academic and industrial settings.